molecular formula C12H15NO4 B8530970 Methyl 2,2-dimethyl-3-(3-nitrophenyl)propanoate

Methyl 2,2-dimethyl-3-(3-nitrophenyl)propanoate

Cat. No. B8530970
M. Wt: 237.25 g/mol
InChI Key: WCKKZLNAARDAKU-UHFFFAOYSA-N
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Description

Methyl 2,2-dimethyl-3-(3-nitrophenyl)propanoate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 2,2-dimethyl-3-(3-nitrophenyl)propanoate

Molecular Formula

C12H15NO4

Molecular Weight

237.25 g/mol

IUPAC Name

methyl 2,2-dimethyl-3-(3-nitrophenyl)propanoate

InChI

InChI=1S/C12H15NO4/c1-12(2,11(14)17-3)8-9-5-4-6-10(7-9)13(15)16/h4-7H,8H2,1-3H3

InChI Key

WCKKZLNAARDAKU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon, 11.7 ml (83.32 mmol) of diisopropylamine were dissolved in 200 ml of THF and cooled to −78° C. 33.3 ml (83.32 mmol) of a 2.5 M solution of n-butyllithium in hexane were added dropwise to this solution. The reaction solution was then warmed to −10° C. and stirred at this temperature for 10 min. The reaction solution was then once more cooled to −78° C., and 8.4 ml (72.9 mmol) of methyl 2-methylpropanoate were added slowly. The mixture was then stirred at −78° C. for 30 min. 15 g (69.4 mmol) of 1-(bromomethyl)-3-nitrobenzene, dissolved in 150 ml of THF, were then slowly added dropwise. After the addition had ended, the solution was slowly warmed to room temperature and stirred overnight. After TLC check (mobile phase: toluene/ethyl acetate 10:1), saturated ammonium chloride solution was added and the reaction mixture was taken up in ethyl acetate. The aqueous phase was extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate. After filtration, the solvent was removed under reduced pressure. The crude product was purified chromatographically on silica gel (mobile phase toluene/ethyl acetate 20:1). This gave 12.2 g (51.4 mmol, 74% of theory) of the title compound.
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